(4E)-5-(3-bromophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C19H13BrN2O5
• Molecular Weight: 429.2 g/mol
• IUPAC Name: 2-(3-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C19H13BrN2O5/c1-10-8-14(21-27-10)22-16(11-4-2-5-12(20)9-11)15(18(24)19(22)25)17(23)13-6-3-7-26-13/h2-9,16,24H,1H3
• Standard InChI Key: YNPRDTHROFERMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=CC=C4)Br

Introduction

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions that integrate brominated aromatic compounds, furan derivatives, and pyrrolidine intermediates. Key methods include:

• Condensation Reactions:

  • The furan ring is introduced via aldol condensation with a hydroxymethylidene group.

• Cyclization:

  • Formation of the pyrrolidine ring through cyclization of dione precursors.

• Bromination:

  • The bromophenyl group is introduced using electrophilic aromatic substitution.

• Characterization Techniques:

  • NMR Spectroscopy: Identifies hydrogen and carbon environments in the molecule.

  • Mass Spectrometry (MS): Confirms molecular weight.

  • Infrared (IR) Spectroscopy: Detects functional groups like hydroxyl (-OH) and carbonyl (C=O).

Medicinal Chemistry

Due to its structural complexity and functional groups, this compound has potential as a lead molecule for drug discovery:

• The bromophenyl group may enhance binding affinity to biological targets through halogen bonding.

• The oxazole ring is commonly found in bioactive molecules with antimicrobial or anticancer properties.

Material Science

The aromaticity and electron-rich nature of the furan and oxazole rings could make this compound suitable for:

• Organic semiconductors.

• Light-emitting diodes (LEDs).

Table 2: Hypothetical Biological Activities

Activity	Mechanism
Antimicrobial	Disruption of bacterial membranes
Anticancer	DNA intercalation or enzyme inhibition
Anti-inflammatory	Modulation of cyclooxygenase (COX) enzymes

Limitations and Future Research

• Stability:

  • The hydroxy-methylidene group may be prone to hydrolysis under acidic or basic conditions.

• Toxicity:

  • Brominated compounds can exhibit toxicity; further studies are required to assess safety profiles.

• Optimization:

  • Structural modifications could improve solubility or binding affinity for specific targets.

This compound represents an intriguing candidate for further exploration in both pharmaceutical development and material science applications due to its unique chemical structure and functional versatility.